Cas no 1256346-45-8 (2,4-Dichloro-5-propoxyphenylboronic acid)

2,4-Dichloro-5-propoxyphenylboronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. The presence of electron-withdrawing chloro and alkoxy substituents enhances its reactivity, making it particularly useful in the preparation of complex biaryl and heteroaryl structures. This compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of catalysts and solvents. Its structural features allow for selective functionalization, enabling precise modifications in pharmaceutical and agrochemical applications. Proper storage under inert conditions is recommended to maintain its integrity.

2,4-Dichloro-5-propoxyphenylboronic acid structure

1256346-45-8 structure

Product Name:2,4-Dichloro-5-propoxyphenylboronic acid

CAS No:1256346-45-8

MF:C₉H₁₁BCl₂O₃

MW:248.898841142654

MDL:MFCD17015751

CID:828166

PubChem ID:53216445

Update Time:2025-06-11

2,4-Dichloro-5-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (2,4-Dichloro-5-propoxyphenyl)boronic acid
- 2,4-DICHLORO-5-PROPOXYPHENYLBORONIC ACID
- 1256346-45-8
- E85025
- MFCD17015751
- AKOS015849933
- BS-19780
- CS-0175957
- Boronic acid, B-(2,4-dichloro-5-propoxyphenyl)-
- DTXSID30681684
- (2,4-Dichloro-5-propoxyphenyl)boronicacid
- 2,4-Dichloro-5-propoxyphenylboronic acid
- MDL： MFCD17015751
- Inchi： 1S/C9H11BCl2O3/c1-2-3-15-9-4-6(10(13)14)7(11)5-8(9)12/h4-5,13-14H,2-3H2,1H3
- InChI Key： IGWAPOTUMUZOAX-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(B(O)O)C=C1OCCC)Cl

Computed Properties

Exact Mass: 248.01800
Monoisotopic Mass: 248.0178298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 393.3±52.0 °C at 760 mmHg
Flash Point: 191.7±30.7 °C
PSA: 49.69000
LogP: 1.46200
Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,4-Dichloro-5-propoxyphenylboronic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,4-Dichloro-5-propoxyphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	228602-250mg	2,4-Dichloro-5-propoxyphenyl)boronic acid	1256346-45-8	95%	250mg	￡150.00	2022-02-28
Fluorochem	228602-1g	2,4-Dichloro-5-propoxyphenyl)boronic acid	1256346-45-8	95%	1g	￡350.00	2022-02-28
TRC	D437033-25mg	2,4-Dichloro-5-propoxyphenylboronic acid	1256346-45-8		25mg	$64.00	2023-05-18
TRC	D437033-50mg	2,4-Dichloro-5-propoxyphenylboronic acid	1256346-45-8		50mg	$92.00	2023-05-18
TRC	D437033-100mg	2,4-Dichloro-5-propoxyphenylboronic acid	1256346-45-8		100mg	$144.00	2023-05-18
TRC	D437033-250mg	2,4-Dichloro-5-propoxyphenylboronic acid	1256346-45-8		250mg	$253.00	2023-05-18
Matrix Scientific	095655-250mg	(2,4-Dichloro-5-propoxyphenyl)boronic acid, 95+%	1256346-45-8	95+%	250mg	$394.00	2023-09-10
Matrix Scientific	095655-1g	(2,4-Dichloro-5-propoxyphenyl)boronic acid, 95+%	1256346-45-8	95+%	1g	$874.00	2023-09-10
Chemenu	CM136631-250mg	(2,4-Dichloro-5-propoxyphenyl)boronic acid	1256346-45-8	95%	250mg	$187	2023-02-03
Chemenu	CM136631-1g	(2,4-Dichloro-5-propoxyphenyl)boronic acid	1256346-45-8	95%	1g	$435	2023-02-03

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Additional information on 2,4-Dichloro-5-propoxyphenylboronic acid

Comprehensive Overview of 2,4-Dichloro-5-propoxyphenylboronic acid (CAS No. 1256346-45-8)

2,4-Dichloro-5-propoxyphenylboronic acid (CAS No. 1256346-45-8) is a specialized boronic acid derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. Its unique structure, featuring dichloro and propoxy substituents, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for drug discovery and material science applications.

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